N-(4,7-dimethylbenzo[d]thiazol-2-yl)-1-(thiophen-2-ylsulfonyl)pyrrolidine-2-carboxamide
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Description
Scientific Research Applications
Cytotoxic Activity in Cancer Research
A prominent application of similar compounds to N-(4,7-dimethylbenzo[d]thiazol-2-yl)-1-(thiophen-2-ylsulfonyl)pyrrolidine-2-carboxamide is in cancer research, particularly regarding their cytotoxic activity against cancer cell lines. For instance, research has explored the synthesis of various heterocyclic compounds with demonstrated cytotoxic effects against HePG-2 and MCF-7 cell lines, indicating potential in cancer therapy (Mansour et al., 2020).
Fungicidal Properties
Certain derivatives of the compound, particularly those belonging to the carboxamide group, have been found to exhibit significant fungicidal properties. Research in this area includes the development of novel fungicides like penthiopyrad, demonstrating effectiveness against various fungal diseases in crops (Yanase et al., 2013).
Development in Medicinal Chemistry
The compound's derivatives have also been significant in the development of medicinal chemistry. For example, its analogs have been used in the scalable synthesis of inhibitors like AG-28262, which are important in drug development and pharmaceutical research (Scott et al., 2006).
Antimicrobial and Antitumor Activities
Another application is in synthesizing new heterocyclic compounds with antimicrobial and antitumor activities. These synthesized compounds show potential in treating various bacterial and fungal infections, as well as exhibiting antitumor properties, indicating a broad spectrum of pharmacological applications (Sowmya et al., 2018).
Potential in Synthesizing Novel Compounds
Research also focuses on the potential of similar compounds in synthesizing novel compounds with various applications. For instance, the synthesis of new arylazothiazole disperse dyes containing selenium for dyeing polyester fibers, which also exhibit antioxidant, antitumor, and antimicrobial activities, showcases the compound's versatility in different fields (Khalifa et al., 2015).
Properties
IUPAC Name |
N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-1-thiophen-2-ylsulfonylpyrrolidine-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N3O3S3/c1-11-7-8-12(2)16-15(11)19-18(26-16)20-17(22)13-5-3-9-21(13)27(23,24)14-6-4-10-25-14/h4,6-8,10,13H,3,5,9H2,1-2H3,(H,19,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GHCOOLORGFXVGA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=C(C=C1)C)SC(=N2)NC(=O)C3CCCN3S(=O)(=O)C4=CC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N3O3S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
421.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.